4-butoxy-N-[(E)-3-(3-hydroxypropylamino)-1-(4-nitrophenyl)-3-oxoprop-1-en-2-yl]benzamide

• IUPAC Name: 4-butoxy-N-[(E)-3-(3-hydroxypropylamino)-1-(4-nitrophenyl)-3-oxoprop-1-en-2-yl]benzamide
• InChI: InChI=1S/C23H27N3O6/c1-2-3-15-32-20-11-7-18(8-12-20)22(28)25-21(23(29)24-13-4-14-27)16-17-5-9-19(10-6-17)26(30)31/h5-12,16,27H,2-4,13-15H2,1H3,(H,24,29)(H,25,28)/b21-16+
• InChI Key: APCRMCMJVIQNCT-LTGZKZEYSA-N
• Canonical SMILES: CCCCOC1=CC=C(C=C1)C(=O)NC(=CC2=CC=C(C=C2)[N+](=O)[O-])C(=O)NCCCO
• Isomeric SMILES: CCCCOC1=CC=C(C=C1)C(=O)N/C(=C/C2=CC=C(C=C2)[N+](=O)[O-])/C(=O)NCCCO
• Molecular Formula: C23H27N3O6
• Molecular Weight: 441.5 g/mol

Description

4-butoxy-N-[(E)-3-(3-hydroxypropylamino)-1-(4-nitrophenyl)-3-oxoprop-1-en-2-yl]benzamide is a complex organic compound with potential applications in various scientific fields. This compound features a benzamide core with multiple functional groups, including a butoxy group, a hydroxypropylamino group, and a nitrophenyl group. These functional groups contribute to its unique chemical properties and reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-butoxy-N-[(E)-3-(3-hydroxypropylamino)-1-(4-nitrophenyl)-3-oxoprop-1-en-2-yl]benzamide typically involves multi-step organic reactions. One common synthetic route includes:

Formation of the Benzamide Core: The benzamide core can be synthesized by reacting 4-butoxybenzoic acid with an appropriate amine under dehydrating conditions.

Introduction of the Nitro Group: The nitro group can be introduced via nitration of the benzamide core using a mixture of concentrated nitric acid and sulfuric acid.

Addition of the Hydroxypropylamino Group: The hydroxypropylamino group can be added through a nucleophilic substitution reaction, where a suitable hydroxypropylamine reacts with the nitrobenzamide intermediate.

Formation of the Enone Moiety: The final step involves the formation of the enone moiety through a condensation reaction between the hydroxypropylamino-nitrobenzamide and an appropriate aldehyde or ketone.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, automated synthesis, and purification techniques to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

4-butoxy-N-[(E)-3-(3-hydroxypropylamino)-1-(4-nitrophenyl)-3-oxoprop-1-en-2-yl]benzamide can undergo various chemical reactions, including:

Oxidation: The hydroxypropylamino group can be oxidized to form corresponding carbonyl compounds.

Reduction: The nitro group can be reduced to an amino group using reducing agents like hydrogen gas and a palladium catalyst.

Substitution: The butoxy group can be substituted with other alkoxy groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Common reducing agents include hydrogen gas (H2) with a palladium catalyst (Pd/C) or sodium borohydride (NaBH4).

Substitution: Nucleophilic substitution reactions can be carried out using alkoxides (RO-) in the presence of a suitable solvent like dimethyl sulfoxide (DMSO).

Major Products

Oxidation: Formation of carbonyl compounds such as aldehydes or ketones.

Reduction: Formation of amino derivatives.

Substitution: Formation of substituted benzamides with different alkoxy groups.

Scientific Research Applications

4-butoxy-N-[(E)-3-(3-hydroxypropylamino)-1-(4-nitrophenyl)-3-oxoprop-1-en-2-yl]benzamide has several scientific research applications:

Chemistry: Used as a building block in organic synthesis to create more complex molecules.

Biology: Investigated for its potential as a biochemical probe to study enzyme interactions and protein functions.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of advanced materials and chemical sensors.

Mechanism of Action

The mechanism of action of 4-butoxy-N-[(E)-3-(3-hydroxypropylamino)-1-(4-nitrophenyl)-3-oxoprop-1-en-2-yl]benzamide involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound may interact with enzymes, receptors, or proteins, altering their activity or function.

Pathways Involved: It may modulate signaling pathways related to inflammation, cell proliferation, or apoptosis, leading to its observed biological effects.

Comparison with Similar Compounds

Similar Compounds

• 4-bromo-N-[(E)-3-(3-hydroxypropylamino)-1-(3-nitrophenyl)-3-oxoprop-1-en-2-yl]benzamide
• 4-butoxy-N-[1-{[(3-hydroxypropyl)amino]carbonyl}-2-(4-nitrophenyl)vinyl]benzamide

Uniqueness

4-butoxy-N-[(E)-3-(3-hydroxypropylamino)-1-(4-nitrophenyl)-3-oxoprop-1-en-2-yl]benzamide is unique due to its specific combination of functional groups, which confer distinct chemical reactivity and biological activity. Its butoxy group, hydroxypropylamino group, and nitrophenyl group collectively contribute to its versatility in various applications.